Cas no 946265-09-4 (N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide)

• Product Name: N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide
• CAS No: 946265-09-4
• MF: C₂₁H₂₁NO₅S
• MW: 399.460144758224
• CID: 5514013
• Update Time: 2025-11-05

N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-4-methylbenzamide
• N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide

• Inchi： 1S/C21H21NO5S/c1-15-5-7-16(8-6-15)21(23)22-14-20(19-4-3-13-27-19)28(24,25)18-11-9-17(26-2)10-12-18/h3-13,20H,14H2,1-2H3,(H,22,23)
• InChI Key： KLWFTSYONWGFPK-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC=C(C)C=C1

Additional information on N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide

Professional Introduction to N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide (CAS No. 946265-09-4)

N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide, with the CAS number 946265-09-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a furan moiety, a 4-methoxybenzenesulfonyl group, and an amide functional unit. The presence of these specific structural elements not only contributes to the compound's unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The furan ring is a five-membered heterocyclic aromatic ring containing one oxygen atom. It is known for its ability to engage in various chemical reactions, making it a valuable component in the synthesis of biologically active molecules. The furan moiety in N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide can interact with biological targets in multiple ways, including hydrogen bonding and π-stacking interactions. These interactions are crucial for the compound's binding affinity and efficacy when interacting with biological systems.

The 4-methoxybenzenesulfonyl group is another key feature of this compound. This group consists of a benzene ring substituted with a methoxy group and a sulfonyl group. The sulfonyl group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the methoxy group can influence the electronic properties of the molecule. The combination of these groups in N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide contributes to its unique pharmacological profile.

The amide functional unit in this compound plays a critical role in its biological activity. Amides are known for their ability to act as hinge binders in protein-ligand interactions, making them valuable in the design of drugs that target specific protein receptors. The amide group in N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide can form hydrogen bonds with polar residues in protein targets, thereby enhancing binding affinity and specificity.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic moieties such as furans into their structure. This interest stems from the fact that furans have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide is no exception and has been investigated for its potential therapeutic applications.

The synthesis of N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-4-methylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the furan derivative, followed by the introduction of the 4-methoxybenzenesulfonyl group and finally the formation of the amide bond. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained.

The pharmacological evaluation of N-2-(furan-2-yl strong >)-2-(< strong >4-methoxybenzenesulfonyl strong >)ethyl -4-methylbenzamide strong >has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties by inhibiting key inflammatory pathways.

The structural features of N-2-(< strong >furan strong >)- - strong >)(< strong > -methyl strong >)amid strong >e have also led to investigations into its potential as a tool compound for studying protein-ligand interactions. By using this compound as a reference standard, researchers can gain insights into how different structural modifications affect binding affinity and specificity. This information can then be used to design more effective drugs targeting specific protein receptors.

In conclusion, N strong > -(< strong >furan strong >) - (< strong > -methyl strong >)amid strong >e (CAS No. 946265 stron g >) is a multifaceted organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, it is likely that this compound will play an important role in the development of novel treatments for various diseases.